Cas no 2098141-56-9 (2-(3-(Thiophen-2-yl)-6,7-dihydropyrano[4,3-c]pyrazol-1(4H)-yl)ethan-1-amine)

• Product Name: 2-(3-(Thiophen-2-yl)-6,7-dihydropyrano[4,3-c]pyrazol-1(4H)-yl)ethan-1-amine
• CAS No: 2098141-56-9
• MF: C₁₂H₁₅N₃OS
• MW: 249.33200097084
• CID: 5042612
• Update Time: 2025-07-25

2-(3-(Thiophen-2-yl)-6,7-dihydropyrano[4,3-c]pyrazol-1(4H)-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-(thiophen-2-yl)-6,7-dihydropyrano[4,3-c]pyrazol-1(4H)-yl)ethan-1-amine
• 2-(3-thiophen-2-yl-6,7-dihydro-4H-pyrano[4,3-c]pyrazol-1-yl)ethanamine
• 2-(3-(Thiophen-2-yl)-6,7-dihydropyrano[4,3-c]pyrazol-1(4H)-yl)ethan-1-amine

• Inchi： 1S/C12H15N3OS/c13-4-5-15-10-3-6-16-8-9(10)12(14-15)11-2-1-7-17-11/h1-2,7H,3-6,8,13H2
• InChI Key： ATLWWXHQBLGDTF-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C2COCCC=2N(CCN)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 266
• XLogP3: 0.3
• Topological Polar Surface Area: 81.3

Additional information on 2-(3-(Thiophen-2-yl)-6,7-dihydropyrano[4,3-c]pyrazol-1(4H)-yl)ethan-1-amine

Introduction to 2-(3-(Thiophen-2-yl)-6,7-dihydropyrano[4,3-c]pyrazol-1(4H)-yl)ethan-1-amine (CAS No. 2098141-56-9)

2-(3-(Thiophen-2-yl)-6,7-dihydropyrano[4,3-c]pyrazol-1(4H)-yl)ethan-1-amine, identified by its CAS number 2098141-56-9, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to a class of heterocyclic compounds characterized by the presence of fused rings, including a thiophene ring and a pyrazole moiety, which are known for their diverse biological activities. The unique arrangement of these rings, coupled with the amine functional group at the terminal position, makes this compound a promising candidate for further exploration in drug discovery and development.

The thiophen-2-yl substituent in the molecular structure contributes to the compound's potential pharmacological properties by introducing sulfur atoms, which are known to enhance binding affinity to biological targets. Thiophene derivatives have been widely studied for their roles in various therapeutic applications, including antiviral, anti-inflammatory, and anticancer agents. The 6,7-dihydropyrano[4,3-c]pyrazol scaffold further enriches the molecular framework with additional heterocyclic interactions that can modulate receptor binding and metabolic stability. This combination of structural features positions 2-(3-(Thiophen-2-yl)-6,7-dihydropyrano[4,3-c]pyrazol-1(4H)-yl)ethan-1-amine as a versatile scaffold for designing novel bioactive molecules.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in many disease pathways. The pyrazole core of this compound is particularly relevant in this context, as pyrazole derivatives have been shown to disrupt PPIs by occupying critical binding pockets on protein surfaces. Furthermore, the presence of an amine group at the C1 position provides a handle for further derivatization, allowing chemists to fine-tune physicochemical properties such as solubility and bioavailability. These attributes make 2-(3-(Thiophen-2-yl)-6,7-dihydropyrano[4,3-c]pyrazol-1(4H)-yl)ethan-1-amine an attractive starting point for structure-based drug design.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high precision. Molecular docking studies suggest that the thiophen-2-yl and pyrazole moieties interact favorably with specific residues in target proteins, potentially leading to strong binding affinities. These predictions are supported by experimental data from X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, which have confirmed the structural integrity of this compound and its ability to form stable complexes with biological targets. Such findings underscore the importance of rational drug design in optimizing lead compounds for therapeutic use.

The pharmaceutical industry has increasingly recognized the value of combinatorial chemistry and high-throughput screening (HTS) in identifying novel drug candidates. 2-(3-(Thiophen-2-yl)-6,7-dihydropyrano[4,3-c]pyrazol-1(4H)-yl)ethan-1-amine, with its well-defined scaffold and functional groups, is well-suited for these approaches. By systematically varying substituents on the thiophene and pyrazole rings, researchers can generate libraries of analogs with tailored biological activities. This strategy has already led to the discovery of several lead compounds that show promise in preclinical studies.

In addition to its potential as an inhibitor of PPIs, this compound may also exhibit other pharmacological effects depending on its interaction with cellular pathways. For instance, the thiophen moiety has been reported to modulate enzyme activity by influencing redox processes within cells. Similarly, the pyrazole ring can interfere with kinase signaling pathways, which are often dysregulated in diseases such as cancer and inflammation. These dual mechanisms make 2-(3-(Thiophen-2-yl)-6,7-dihydropyrano[4,3-c]pyrazol-1(4H)-yl)ethan-1-amine a multifaceted tool for investigating disease mechanisms and developing combination therapies.

The synthesis of this compound presents an interesting challenge due to its complex architecture. Traditional synthetic routes involve multi-step sequences that require careful optimization to ensure high yields and purity. However, recent developments in catalytic methods have made it possible to construct such molecules more efficiently using transition-metal-catalyzed reactions. These advances not only reduce production costs but also minimize waste generation—a critical consideration in sustainable chemistry.

Evaluation of pharmacokinetic properties is essential before advancing a candidate into clinical trials. Preliminary studies on 2-(3-(Thiophen-2-yl)-6,7-dihydropyrano[4,3-c]pyrazol-1(4H)-yl)ethan-1-amine indicate favorable absorption but variable distribution characteristics depending on formulation factors. By optimizing solubility through prodrug strategies or co-crystallization techniques, this compound could be made more amenable for oral administration while maintaining its therapeutic efficacy.

The future direction of research on this compound will likely involve both computational modeling and experimental validation. As computational methods improve, researchers will be able to predict not only binding affinities but also off-target effects—crucial information for minimizing side effects during drug development cycles, said experts specializing in medicinal chemistry, who also noted that integrating machine learning algorithms into virtual screening processes could significantly accelerate hit identification programs involving scaffolds like this one.